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Part 1: Chemical Identity & Significance[1]

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: N-(2-bromophenethyl)acetamide

CAS No.: 74315-08-5

Cat. No.: B2919567

\ J

Compound Name: N-(2-bromophenethyl)acetamide Synonyms: N-[2-(2-
bromophenyl)ethyllacetamide; N-Acetyl-2-bromophenethylamine CAS Registry Number:74315-
08-5 Molecular Formula:

Molecular Weight: 242.11 g/mol SMILES:CC(=O)NCCC1=CC=CC=C1Br

Core Significance: N-(2-bromophenethyl)acetamide serves as a critical "pivot" intermediate in
heterocyclic chemistry. It functions as a bifunctional scaffold:

» Electrophilic Cyclization Precursor: The amide carbonyl oxygen acts as a nucleophile in
Bischler-Napieralski reactions to form dihydroisoquinolines.

e Transition Metal Substrate: The ortho-bromide provides a handle for Palladium-catalyzed
intramolecular C-H activation (Heck-type cyclizations) to generate indole or isoquinoline
cores.

Part 2: Synthetic Protocol (The "How")

Obijective: Synthesis of N-(2-bromophenethyl)acetamide via Nucleophilic Acyl Substitution.
Reagents:

e Substrate: 2-Bromophenethylamine (CAS 6531-48-2)

» Acylating Agent: Acetic Anhydride (

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2919567?utm_src=pdf-interest
https://www.benchchem.com/product/b2919567?utm_src=pdf-body
https://www.benchchem.com/product/b2919567?utm_src=pdf-body
https://www.benchchem.com/product/b2919567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2919567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

) or Acetyl Chloride (

)

e Base: Triethylamine (

) or Pyridine (to scavenge acid)

e Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)
Step-by-Step Methodology:

e Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve
2-bromophenethylamine (1.0 equiv) in anhydrous DCM (0.2 M concentration).

o Base Addition: Add Triethylamine (1.2 equiv). The solution may warm slightly; cool to 0°C
using an ice-water bath to control reaction kinetics and minimize diacetylation side products.

o Acylation: Dropwise add Acetic Anhydride (1.1 equiv) over 15 minutes.

o Criticality: Slow addition prevents localized overheating and ensures selectivity for the
primary amine over potential secondary interactions.

e Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2—4 hours.

o Validation: Monitor via TLC (SiO2, 50% EtOAc/Hexanes). The starting amine (polar, stays
near baseline) should disappear, replaced by the less polar amide (

o Workup: Quench with saturated aqueous

to neutralize excess acid. Extract with DCM (3x). Wash combined organics with 1M HCI (to
remove unreacted amine/pyridine) and then Brine.

 Purification: Dry over

, filter, and concentrate in vacuo. Recrystallize from EtOAc/Hexanes if necessary to obtain a
white to off-white solid.
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Data Summary Table:

Parameter Specification
Appearance White to off-white crystalline solid
Yield (Typical) 85-95%

~68-72°C (Typical for class; verify

Melting Point i
experimentally)

~2.0 (s, 3H,

1H NMR (CDCI3) ), 2.9 (t, 2H, benzylic), 3.5 (q, 2H,

), 5.8 (br s, NH), 7.0-7.6 (m, 4H, Ar-H)

Part 3: Reaction Mechanisms & Visualization
Diagram 1: Synthesis Logic & Mechanism

This diagram illustrates the transformation from the amine to the amide, highlighting the
nucleophilic attack.[1]
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Caption: Nucleophilic acyl substitution pathway converting the primary amine to the target
acetamide.

Part 4: Downstream Applications (The "Why")

The utility of CAS 74315-08-5 lies in its ability to close the ring, forming nitrogen heterocycles
found in alkaloids.
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Bischler-Napieralski Cyclization

e Reagent:
or
in refluxing toluene/acetonitrile.

e Mechanism: Dehydration of the amide to an imidoyl chloride, followed by intramolecular
electrophilic aromatic substitution.

e Product: 1-Methyl-3,4-dihydroisoquinoline derivative.

» Note: The bromine atom remains intact, allowing for further functionalization (e.g., Suzuki
coupling) after ring closure.

Intramolecular Heck Reaction
o Catalyst:

, Phosphine Ligand (
), Base (
).

e Mechanism: Oxidative addition of Pd into the C-Br bond, followed by migratory insertion into
the pendant amide/alkene (if modified) or direct C-H activation.

 Significance: Provides rapid access to indole or isoquinoline scaffolds depending on specific
conditions and linker length.

Diagram 2: Cyclization Pathways
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Caption: Divergent synthetic utility of the title compound in heterocyclic construction.
Part 5: Safety & Handling (SDS Highlights)
» Signal Word: Warning.
» Hazards:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

» Storage: Store in a cool, dry place (2—8°C recommended). Keep container tightly closed.
Hydroscopic—protect from moisture to prevent hydrolysis back to the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Part 1. Chemical Identity & Significance[1]].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2919567#n-2-bromophenethyl-acetamide-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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